ICMT-IN-54

• Molecular Formula: C29H45NO3S
• Molecular Weight: 487.7 g/mol
• InChI: InChI=1S/C29H45NO3S/c1-20(2)7-5-8-21(3)9-6-10-22(4)11-12-34-19-26(27(31)32)30-28(33)29-16-23-13-24(17-29)15-25(14-23)18-29/h7,9,11,23-26H,5-6,8,10,12-19H2,1-4H3,(H,30,33)(H,31,32)/b21-9+,22-11+/t23?,24?,25?,26-,29?/m0/s1
• InChIKey: KDPZODSSBSQKJQ-ZQMHEBDUSA-N

ICMT-IN-54 Adamantyl Icmt Inhibitor

ICMT-IN-54 (compound 7c) is an adamantyl analog of N-acetyl-S-farnesyl-L-cysteine (AFC) that functions as a competitive inhibitor of human isoprenylcysteine carboxyl methyltransferase (ICMT) with an IC50 of 12.4 μM [1]. Identified from a 23-member amide-modified farnesylcysteine library, it emerged as the most potent inhibitor within the series [1]. The compound's adamantyl substituent imparts distinct physicochemical properties—molecular weight 487.74 g/mol, formula C29H45NO3S—which differentiate it from other ICMT inhibitor chemotypes .

Workflow

Icmt inhibition assays (yeast & enzyme-based)

Selection Context

Adamantyl-farnesylcysteine chemotype; 2006 series reference

Use Context

Cell-permeable probe for CaaX protein methylation studies

• [1] Donelson JL, Hodges HB, MacDougall DD, Henriksen BS, Hrycyna CA, Gibbs RA. Amide-substituted farnesylcysteine analogs as inhibitors of human isoprenylcysteine carboxyl methyltransferase. Bioorg Med Chem Lett. 2006;16(16):4420-4423. doi:10.1016/j.bmcl.2006.05.029 View Source

ICMT-IN-54 Substitution Limitations

ICMT inhibitors exhibit profound scaffold-dependent variations in potency, binding mode, and cellular activity; substituting ICMT-IN-54 with another ICMT inhibitor without quantitative validation risks introducing uncontrolled variables that compromise experimental reproducibility. ICMT-IN-54's adamantyl-farnesylcysteine core differs structurally from indole-based inhibitors (e.g., cysmethynil) and sulfonamide-based analogs, and its activity profile—including its specific rank order within the 7-series library—is uniquely defined by head-to-head comparative data [1]. Researchers seeking a well-characterized, substrate-competitive ICMT inhibitor with a defined SAR context cannot rely on unvalidated alternates.

1

Different chemotype (indole/tetrahydropyranyl) may shift solubility, permeability and off-target profile

2

Newer Icmt inhibitors (e.g., ICMT-IN-1) exhibit nanomolar affinity; target engagement context may not transfer

3

Assay endpoints from 2006 farnesylcysteine series may not reproduce with structurally distinct inhibitors

• [1] Donelson JL, Hodges HB, MacDougall DD, Henriksen BS, Hrycyna CA, Gibbs RA. Amide-substituted farnesylcysteine analogs as inhibitors of human isoprenylcysteine carboxyl methyltransferase. Bioorg Med Chem Lett. 2006;16(16):4420-4423. doi:10.1016/j.bmcl.2006.05.029 View Source

ICMT-IN-54 Comparative Evidence

Most Potent Inhibitor in Amide-Farnesylcysteine Series

In a direct head-to-head comparison using the methanol vapor diffusion assay on recombinant human ICMT, ICMT-IN-54 (compound 7c) exhibited an IC50 of 12.4 ± 1.0 μM, representing the lowest (most potent) IC50 among all six advanced leads from a 23-member library. The comparator compounds 7e, 7j, 7l, 7s, and 7w displayed IC50 values of 16.6 ± 1.3 μM, 23.0 ± 1.9 μM, 14.3 ± 0.8 μM, 17.4 ± 1.6 μM, and 20.3 ± 2.6 μM, respectively [1].

Rank in series

Head-to-head

IC50 = 12.4 µM vs 7e (16.6 µM) & 7j (23.0 µM); 1.3–1.9× lower IC50

Supports rank ordering in farnesylcysteine series

Vapor diffusion assay; human Icmt

Evidence Dimension	ICMT inhibition potency (IC50)
Target Compound Data	12.4 ± 1.0 μM
Comparator Or Baseline	7e (16.6 ± 1.3 μM), 7j (23.0 ± 1.9 μM), 7l (14.3 ± 0.8 μM), 7s (17.4 ± 1.6 μM), 7w (20.3 ± 2.6 μM)
Quantified Difference	1.15-fold to 1.86-fold more potent than other active analogs
Conditions	Recombinant human ICMT; methanol vapor diffusion assay; n=3 independent experiments; data analyzed with GraphPad Prism 4.0

Why This Matters

Confirms that ICMT-IN-54 is the optimal choice for experiments requiring maximal target engagement among available adamantyl-farnesylcysteine analogs.

• [1] Donelson JL, Hodges HB, MacDougall DD, Henriksen BS, Hrycyna CA, Gibbs RA. Amide-substituted farnesylcysteine analogs as inhibitors of human isoprenylcysteine carboxyl methyltransferase. Bioorg Med Chem Lett. 2006;16(16):4420-4423. doi:10.1016/j.bmcl.2006.05.029 View Source

Filling the Potency Gap in Icmt Inhibitors

ICMT-IN-54 (IC50 = 12.4 μM) is less potent than the prototypical indole-based ICMT inhibitor cysmethynil (IC50 = 2.4 μM), as reported in the same publication [1]. This 5.2-fold difference in potency is accompanied by a distinct chemical scaffold (adamantyl-farnesylcysteine vs. indole), which may confer different selectivity profiles and physicochemical properties.

Potency context

Cross-study comparable

IC50 = 12.4 µM; ~10,000-fold less than ICMT-IN-1 (1.3 nM)

Defines historical potency threshold for Icmt inhibitors

2006 SAR benchmark vs. later high-affinity leads

Evidence Dimension	ICMT inhibition potency (IC50)
Target Compound Data	12.4 μM
Comparator Or Baseline	Cysmethynil: 2.4 μM
Quantified Difference	Cysmethynil is ~5.2-fold more potent
Conditions	Both values from recombinant human ICMT assays; cysmethynil value cited from Winter-Vann et al. (2005) within the same article

Why This Matters

While cysmethynil offers higher potency, ICMT-IN-54 provides a structurally distinct chemical probe for studies requiring a non-indole ICMT inhibitor, such as SAR investigations or orthogonal validation experiments.

• [1] Donelson JL, Hodges HB, MacDougall DD, Henriksen BS, Hrycyna CA, Gibbs RA. Amide-substituted farnesylcysteine analogs as inhibitors of human isoprenylcysteine carboxyl methyltransferase. Bioorg Med Chem Lett. 2006;16(16):4420-4423. doi:10.1016/j.bmcl.2006.05.029 View Source

Adamantyl Chemotype vs. Cysmethynil ADME

In a scintillation proximity assay (SPA) using Saccharomyces cerevisiae expressing human ICMT, ICMT-IN-54 (7c) reduced N-biotinyl-(6-aminohexanoic)-S-farnesyl-L-cysteine (BFC) methylation to 12.8% of control activity at 100 μM compound concentration. Comparator compounds 7e, 7j, 7l, 7s, and 7w reduced methylation to 50.1%, 33.5%, 37.1%, 35.1%, and 28.0% of control, respectively [1].

Chemotype ADME

Class-level

Adamantyl-farnesylcysteine vs indole cysmethynil; reported solubility advantage from polar groups

Chemotype may influence assay compatibility; data to verify

Direct solubility values not published

Evidence Dimension	Cellular ICMT activity (BFC methylation, % of control)
Target Compound Data	12.8% (±7.9%) of control activity
Comparator Or Baseline	7e (50.1%), 7j (33.5%), 7l (37.1%), 7s (35.1%), 7w (28.0%)
Quantified Difference	7c exhibits the greatest reduction in BFC methylation (lowest % of control)
Conditions	S. cerevisiae expressing human ICMT; 100 μM compound; SPA procedure; n=3 independent experiments

Why This Matters

Validates that ICMT-IN-54 retains potent inhibitory activity in a cellular context, confirming its suitability as a chemical probe for studying ICMT function in living systems.

• [1] Donelson JL, Hodges HB, MacDougall DD, Henriksen BS, Hrycyna CA, Gibbs RA. Amide-substituted farnesylcysteine analogs as inhibitors of human isoprenylcysteine carboxyl methyltransferase. Bioorg Med Chem Lett. 2006;16(16):4420-4423. doi:10.1016/j.bmcl.2006.05.029 View Source

ICMT-IN-54 Research Applications

Icmt-Dependent Phenotype in Yeast

ICMT-IN-54 serves as the benchmark adamantyl-farnesylcysteine analog in SAR studies, given its status as the most potent compound from the original 23-member library and the availability of direct comparative IC50 data against five structural analogs (7e, 7j, 7l, 7s, 7w) measured under identical assay conditions [1]. Researchers can use ICMT-IN-54 to calibrate new screening assays or to evaluate the impact of further structural modifications on ICMT inhibition.

Farnesylcysteine SAR Baseline

For investigations where the indole scaffold of cysmethynil may introduce confounding off-target effects or where orthogonal validation with a structurally distinct inhibitor is required, ICMT-IN-54 provides a viable alternative. Its activity in the yeast BFC methylation assay confirms cellular target engagement, and its adamantyl-farnesylcysteine core is chemically distinct from indole-based inhibitors [1].

Chemotype-Specific ADME in Cells

ICMT-IN-54 is suitable for use as a positive control or reference inhibitor in the development and validation of new ICMT biochemical assays, including the methanol vapor diffusion assay and scintillation proximity assay described in the primary literature [1]. Its well-characterized IC50 and reproducibility across three independent experiments make it a reliable standard for inter-assay comparisons.

Moderate-Affinity Inhibitor Complement

Given its distinctive adamantyl substituent, ICMT-IN-54 exhibits a molecular weight of 487.74 g/mol and formula C29H45NO3S, which differ substantially from smaller ICMT inhibitors such as cysmethynil (MW ~354) . This larger, more lipophilic scaffold can be employed in computational studies aimed at understanding the binding site topology of ICMT or for evaluating the impact of molecular size on membrane permeability and distribution.

Application

Selection Property

Validation Focus

Yeast Icmt functional studies

Cell-permeable Icmt inhibitor

BFC methylation inhibition in S. cerevisiae

Amide-farnesylcysteine SAR series

Reference inhibitor (2006 series)

IC50 ranking and structure-activity trends

Chemotype solubility and permeability profiling

Adamantyl-farnesylcysteine scaffold

Aqueous solubility vs indole chemotypes

Target engagement range study

Moderate-affinity Icmt probe

Distinguishing on-target from high-affinity compound effects

• [1] Donelson JL, Hodges HB, MacDougall DD, Henriksen BS, Hrycyna CA, Gibbs RA. Amide-substituted farnesylcysteine analogs as inhibitors of human isoprenylcysteine carboxyl methyltransferase. Bioorg Med Chem Lett. 2006;16(16):4420-4423. doi:10.1016/j.bmcl.2006.05.029 View Source